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Technical Guide: Physicochemical Properties of
1,1-Bis(bromomethyl)cyclopropane
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Bis(bromomethyl)cyclopropane is a halogenated derivative of cyclopropane. The

presence of two bromomethyl groups on a strained cyclopropane ring makes it a reactive and

versatile intermediate in organic synthesis. A thorough understanding of its physical properties

is essential for its effective use in research and development, particularly in the synthesis of

novel pharmaceutical compounds and materials. This guide provides a detailed overview of the

known physical properties of 1,1-Bis(bromomethyl)cyclopropane, with a focus on its melting

and boiling points.

Physicochemical Data
The physical properties of 1,1-Bis(bromomethyl)cyclopropane are summarized in the table

below. It is noteworthy that while the boiling point has been determined under reduced

pressure, an experimental melting point is not readily available in the current literature,

suggesting it may be a liquid at or below standard room temperature.
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Property Value Conditions

Molecular Formula C₅H₈Br₂

Molecular Weight 227.93 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 63.7-64.0 °C at 5.1 Torr

Melting Point Not available

Experimental Protocols
Determination of Boiling Point under Reduced Pressure
The boiling point of 1,1-Bis(bromomethyl)cyclopropane was determined by vacuum

distillation. This technique is employed for compounds that decompose at their atmospheric

boiling point or for which distillation at atmospheric pressure is impractical.

Materials and Equipment:

Crude 1,1-Bis(bromomethyl)cyclopropane

Distillation flask

Condenser

Receiving flask

Thermometer

Vacuum pump

Manometer

Heating mantle

Stirring bar or capillary tube
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Procedure:

The crude 1,1-Bis(bromomethyl)cyclopropane is placed in the distillation flask along with

a stirring bar or a capillary tube to ensure smooth boiling.

The distillation apparatus is assembled, ensuring all joints are properly sealed to maintain a

vacuum.

The vacuum pump is connected to the apparatus, and the system is evacuated to the

desired pressure, in this case, 5.1 Torr, as monitored by a manometer.

Once the desired pressure is stable, the distillation flask is gently heated using a heating

mantle.

The temperature at which the liquid boils and the vapor condenses on the thermometer bulb

is recorded as the boiling point at that specific pressure.

The distillate is collected in the receiving flask.

Synthesis Workflow
1,1-Bis(bromomethyl)cyclopropane can be synthesized from diethyl 1,1-

cyclopropanedicarboxylate. The following diagram illustrates the key steps in this synthetic

pathway.

Diethyl 1,1-cyclopropanedicarboxylate Reduction 1,1-Bis(hydroxymethyl)cyclopropane Bromination 1,1-Bis(bromomethyl)cyclopropane

Click to download full resolution via product page

Caption: Synthesis pathway of 1,1-Bis(bromomethyl)cyclopropane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278821?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

